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Compound of Interest

Compound Name:
(4-Bromophenyl)

(morpholino)methanone

Cat. No.: B152215 Get Quote

This document provides essential procedural guidance for the safe and compliant disposal of

(4-Bromophenyl)(morpholino)methanone. As a brominated aromatic ketone, this compound

requires specific handling protocols to mitigate risks to personnel and the environment. This

guide moves beyond mere instruction to explain the critical reasoning behind each step,

ensuring a culture of safety and regulatory adherence in your laboratory.

Core Hazard Profile & Risk Assessment
Understanding the intrinsic properties of (4-Bromophenyl)(morpholino)methanone is the

foundation of its safe management. Its key hazard stems from its classification as a

halogenated organic compound with acute oral toxicity and a high potential for environmental

harm.

Chemical and Hazard Identification:
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Property Value Source

Chemical Name
(4-Bromophenyl)

(morpholino)methanone

Molecular Formula C₁₁H₁₂BrNO₂

Molecular Weight 270.12 g/mol

Physical Form Solid

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Hazard Statement H302: Harmful if swallowed [1]

Water Hazard Class
WGK 3 (Highly hazardous to

water)
[1]

Expert Analysis of Risks:

Human Health: The primary route of concern is accidental ingestion, as indicated by the

H302 classification. While data on dermal and inhalation toxicity is limited for this specific

compound, the general principles of handling laboratory chemicals—avoiding skin contact

and aerosol generation—must be strictly followed.

Environmental Impact: As a halogenated organic compound with a WGK 3 classification, (4-
Bromophenyl)(morpholino)methanone poses a significant threat to aquatic ecosystems.

[1] Improper disposal, such as drain or trash disposal, is strictly prohibited as it can lead to

persistent environmental contamination.[2][3] Halogenated compounds are subject to

stringent disposal regulations, often prohibiting their placement in landfills.[4][5][6]

The Cornerstone of Disposal: Segregation
The single most critical step in managing waste from (4-Bromophenyl)
(morpholino)methanone is proper segregation. This is not merely an administrative task; it is

a crucial safety and cost-control measure.
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The Causality Behind Segregation: Halogenated organic waste cannot be mixed with non-

halogenated waste.[7][8] The reason is twofold:

Treatment Method: Halogenated solvents and solids require high-temperature incineration

with specialized "scrubbers" to neutralize the corrosive acidic gases (e.g., hydrogen bromide)

produced during combustion. Disposing of them through standard fuel blending processes

used for non-halogenated solvents can damage equipment and release toxic pollutants.

Cost: The specialized treatment required for halogenated waste makes its disposal

significantly more expensive than that of non-halogenated waste.[9] Proper segregation is

therefore a key component of responsible waste management and cost control.

The following diagram illustrates the critical decision-making process for waste segregation at

the point of generation.

Waste Generation Point

Is the waste contaminated with
(4-Bromophenyl)(morpholino)methanone?

What is the physical state
of the waste?

  Yes

Dispose via standard
non-hazardous waste stream

(e.g., regular trash, glass disposal)

  No

Place in:
'SOLID HALOGENATED
HAZARDOUS WASTE'
Accumulation Container

Solid
(e.g., contaminated gloves, weigh paper)

Place in:
'LIQUID HALOGENATED
HAZARDOUS WASTE'
Accumulation Container

Liquid
(e.g., solutions in organic solvents)
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Caption: Waste Disposal Decision Workflow

Step-by-Step Disposal Protocols
Adherence to a standardized protocol is essential for safety and compliance. These steps

should be conducted within a designated Satellite Accumulation Area (SAA).[10][11]

Protocol 1: Disposal of Contaminated Solid Waste
This protocol applies to items such as contaminated gloves, weighing paper, pipette tips, and

absorbent pads used during a spill cleanup.

Designate a Waste Container: Obtain a clearly labeled, puncture-resistant container with a

secure lid. The label must read: "HAZARDOUS WASTE: SOLID HALOGENATED

ORGANIC".

List Contents: Maintain a log of the contents, specifically noting "(4-Bromophenyl)
(morpholino)methanone" and any other halogenated compounds.

Deposit Waste: Place all contaminated solid materials directly into this designated container.

Secure Container: Keep the container lid tightly sealed at all times, except when adding

waste.[8][10][11] This prevents the release of any volatile residues.

Arrange for Pickup: Once the container is full or has been accumulating for the maximum

time allowed by your institution (often 12 months), contact your facility's Environmental

Health & Safety (EH&S) department for disposal.[10][11]

Protocol 2: Disposal of Solutions (Liquid Waste)
This protocol applies when (4-Bromophenyl)(morpholino)methanone has been dissolved in

a solvent.

Designate a Waste Container: Use a chemically-compatible (e.g., glass or appropriate

plastic) container with a screw-top cap.[11][12] The container must be labeled:

"HAZARDOUS WASTE: LIQUID HALOGENATED ORGANIC".
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Segregate Solvents: This container is ONLY for halogenated solvents (e.g.,

dichloromethane, chloroform) or solutions containing halogenated compounds.[7][9] Do NOT

mix with non-halogenated solvents like acetone, ethanol, or hexane.

List Contents: Clearly list "(4-Bromophenyl)(morpholino)methanone" and the name of the

solvent(s) on the container's label.

Transfer Waste: Carefully pour the liquid waste into the container, using a funnel to prevent

spills. Do not fill the container beyond 90% capacity to allow for vapor expansion.

Secure and Store: Tightly cap the container and store it in secondary containment (such as a

spill tray) within your designated SAA.[12]

Arrange for Pickup: Contact your EH&S department for disposal when the container is full or

reaches its accumulation time limit.

Protocol 3: Disposal of Unused or Expired Product
For pure, unused product in its original packaging:

Do Not Open: Keep the product in its original, sealed container.

Label for Disposal: Affix a "HAZARDOUS WASTE" label to the container.

Request Pickup: Contact your EH&S department and request a pickup for "unused

laboratory chemical for disposal." They will manage the process according to federal and

state regulations.

Emergency Spill Procedures
In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Notify colleagues in the immediate area.

Assess the Spill: For a small spill of the solid, proceed with cleanup. For a large spill or a spill

of a solution, evacuate the area and contact EH&S or the emergency response team.
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Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles,

and two pairs of nitrile gloves.

Contain and Absorb: Gently cover the solid spill with an inert absorbent material like

vermiculite or sand to prevent it from becoming airborne.[3][13]

Collect Waste: Carefully scoop the mixture into your designated "SOLID HALOGENATED

HAZARDOUS WASTE" container using non-sparking tools.[13]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or acetone), then wash with soap and water. Place the cleaning materials into the

solid hazardous waste container.

Report: Document the spill according to your institution's policies.

Waste Minimization: A Proactive Approach
The most effective disposal strategy is to minimize waste generation at the source.[10]

Prudent Purchasing: Order only the quantity of (4-Bromophenyl)(morpholino)methanone
required for your immediate research needs.[10]

Scale Reduction: Whenever feasible, reduce the scale of experiments to decrease the

volume of chemical used and waste generated.[10]

Inventory Management: Maintain an accurate chemical inventory to avoid ordering

duplicates and to track expiration dates.[10]

By integrating these principles and protocols into your daily laboratory operations, you ensure

the safe and compliant handling of (4-Bromophenyl)(morpholino)methanone, protecting

yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.echemi.com/sds/morpholine-pid_Seven3808.html
https://www.benchchem.com/product/b152215#4-bromophenyl-morpholino-methanone-proper-disposal-procedures
https://www.benchchem.com/product/b152215#4-bromophenyl-morpholino-methanone-proper-disposal-procedures
https://www.benchchem.com/product/b152215#4-bromophenyl-morpholino-methanone-proper-disposal-procedures
https://www.benchchem.com/product/b152215#4-bromophenyl-morpholino-methanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

